Cas no 601514-58-3 (6-benzyl-1,2,5,6,7,8-hexahydro-1,6-naphthyridin-2-one)

• Product Name: 6-benzyl-1,2,5,6,7,8-hexahydro-1,6-naphthyridin-2-one
• CAS No: 601514-58-3
• MF: C₁₅H₁₆N₂O
• MW: 240.300343513489
• MDL: MFCD11518944
• CID: 826320
• PubChem ID: 22335145
• Update Time: 2025-06-14

6-benzyl-1,2,5,6,7,8-hexahydro-1,6-naphthyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-Benzyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2(1H)-one
• 6-benzyl-1,5,7,8-tetrahydro-1,6-naphthyridin-2-one
• 6-Benzyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-ol
• PubChem15502
• BKSOOBNVMGYWAN-UHFFFAOYSA-N
• RW3522
• 8965AB
• CB0248
• RP07830
• LS40869
• FCH2258579
• SY015628
• AB0077956
• AX8159194
• AM20061367
• A832615
• 514
• 6-benzyl-1,2,5,6,7,8-hexahydro-1,6-naphthyridin-2-one
• DB-000257
• SCHEMBL1015636
• AKOS015855772
• 6-Benzyl-5,6,7,8-tetrahydro-1H-[1,6]naphthyridin-2-one
• MFCD11518944
• 601514-58-3
• EN300-100118
• 5,6,7,8-Tetrahydro-6-benzyl-1,6-naphthyridin-2(1H)-one
• DTXSID80624900
• CS-11317
• J-518267

• MDL： MFCD11518944
• Inchi： 1S/C15H16N2O/c18-15-7-6-13-11-17(9-8-14(13)16-15)10-12-4-2-1-3-5-12/h1-7H,8-11H2,(H,16,18)
• InChI Key： BKSOOBNVMGYWAN-UHFFFAOYSA-N
• SMILES： O=C1C=CC2=C(CCN(CC3C=CC=CC=3)C2)N1

Computed Properties

• Exact Mass: 240.12600
• Monoisotopic Mass: 240.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 32.299

Experimental Properties

• Flash Point: 251.394℃
• PSA: 36.10000
• LogP: 1.87110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 6-benzyl-1,2,5,6,7,8-hexahydro-1,6-naphthyridin-2-one

Recent Advances in the Study of 6-Benzyl-1,2,5,6,7,8-hexahydro-1,6-naphthyridin-2-one (CAS: 601514-58-3)

The compound 6-benzyl-1,2,5,6,7,8-hexahydro-1,6-naphthyridin-2-one (CAS: 601514-58-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its naphthyridinone core and benzyl substituent, has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and biological targets. Recent research has focused on its role as a modulator of key enzymatic pathways and its potential as a lead compound for drug development.

One of the most notable findings in recent studies is the compound's interaction with phosphodiesterase (PDE) enzymes, particularly PDE10A. PDE10A is highly expressed in the striatum and is implicated in neurodegenerative and psychiatric disorders such as schizophrenia and Huntington's disease. In vitro and in vivo studies have demonstrated that 6-benzyl-1,2,5,6,7,8-hexahydro-1,6-naphthyridin-2-one exhibits selective inhibition of PDE10A, leading to increased cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP) levels in neuronal cells. This mechanism suggests its potential utility in treating cognitive and motor dysfunctions associated with PDE10A-related disorders.

In addition to its PDE10A inhibitory activity, recent investigations have explored the compound's synthetic accessibility and structural modifications to enhance its pharmacokinetic properties. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route for 6-benzyl-1,2,5,6,7,8-hexahydro-1,6-naphthyridin-2-one, utilizing a catalytic asymmetric hydrogenation strategy to achieve high enantiomeric purity. This advancement is critical for the development of enantiomerically pure derivatives with improved target specificity and reduced off-target effects.

Furthermore, computational modeling and molecular docking studies have provided insights into the binding interactions between 6-benzyl-1,2,5,6,7,8-hexahydro-1,6-naphthyridin-2-one and PDE10A. These studies revealed that the benzyl group and the naphthyridinone core form key hydrophobic and hydrogen-bonding interactions with the enzyme's active site, explaining the compound's high affinity and selectivity. Such structural insights are invaluable for the rational design of next-generation PDE10A inhibitors with enhanced efficacy and safety profiles.

Despite these promising findings, challenges remain in the clinical translation of 6-benzyl-1,2,5,6,7,8-hexahydro-1,6-naphthyridin-2-one. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through further preclinical studies. Recent efforts have focused on prodrug strategies and formulation optimization to overcome these limitations. For instance, a 2024 study in ACS Chemical Neuroscience demonstrated that a prodrug derivative of the compound exhibited improved blood-brain barrier penetration and sustained release profiles in rodent models.

In conclusion, 6-benzyl-1,2,5,6,7,8-hexahydro-1,6-naphthyridin-2-one (CAS: 601514-58-3) represents a promising scaffold for the development of novel therapeutics targeting PDE10A and related pathways. Recent advances in its synthesis, mechanistic understanding, and preclinical evaluation underscore its potential as a lead compound. Future research should prioritize the optimization of its pharmacokinetic properties and the exploration of its therapeutic applications in neurodegenerative and psychiatric disorders.